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Compound of Interest

Compound Name: N-[4-(Decyloxy)phenyl]acetamide

CAS No.: 55792-68-2

Cat. No.: B15076872

Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 4'-Decyloxyacetanilide, a long-

chain alkoxy-substituted acetanilide. Due to the limited availability of direct experimental data

for this specific molecule, this document leverages established principles of organic chemistry

and data from analogous compounds to present a robust theoretical and practical framework.

This guide details the core physicochemical properties, outlines a detailed protocol for its

synthesis via Williamson ether synthesis, discusses methods for its characterization, and

explores its potential biological context and applications. The information herein is intended to

serve as a foundational resource for researchers interested in the synthesis and evaluation of

novel long-chain aromatic compounds.
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Acetanilide and its derivatives have a long history in medicinal chemistry, with many

compounds in this class exhibiting analgesic and antipyretic properties. The introduction of

various substituents onto the phenyl ring can significantly modulate the biological activity,

physicochemical properties, and pharmacokinetic profile of the parent molecule. The addition of

a long lipophilic alkyl chain, such as a decyloxy group, at the 4-position of the acetanilide

scaffold is anticipated to markedly increase the compound's lipophilicity. This modification could

enhance its ability to interact with and traverse biological membranes, potentially leading to

novel pharmacological activities. Long-chain alkoxy-substituted aromatic compounds have

been investigated for a range of applications, including their potential as antimicrobial agents

and their ability to target specific biological pathways. This guide provides the foundational

chemical knowledge for the synthesis and study of 4'-Decyloxyacetanilide.

Core Physicochemical Properties
The fundamental physicochemical properties of 4'-Decyloxyacetanilide have been determined

through theoretical calculations based on its chemical structure.

Property Value Data Type

Chemical Formula C₁₈H₂₉NO₂ Deduced

Molecular Weight 291.43 g/mol Calculated

CAS Number Not Assigned -

Note: A specific CAS (Chemical Abstracts Service) number for 4'-Decyloxyacetanilide has not

been found in common chemical databases, suggesting it is a novel or not widely cataloged

compound.

Synthesis of 4'-Decyloxyacetanilide
The most logical and established synthetic route to 4'-Decyloxyacetanilide is the Williamson

ether synthesis. This method involves the reaction of the phenoxide ion of 4'-

hydroxyacetanilide (paracetamol) with a decyl halide.

Synthetic Workflow
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Step 1: Deprotonation

Step 2: Nucleophilic Substitution (SN2)

Step 3: Workup and Purification
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in polar aprotic solvent (e.g., DMF, Acetone)
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4'-Decyloxyacetanilide

Reaction at elevated temperature

1-Bromodecane

Crude Product

Aqueous workup

Purified 4'-Decyloxyacetanilide

Recrystallization or Chromatography

Click to download full resolution via product page

Caption: Synthetic workflow for 4'-Decyloxyacetanilide via Williamson ether synthesis.

Detailed Experimental Protocol
Materials:

4'-Hydroxyacetanilide (Paracetamol)

1-Bromodecane
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Potassium Carbonate (anhydrous)

Acetone (anhydrous)

Deionized Water

Saturated Sodium Chloride Solution (Brine)

Anhydrous Magnesium Sulfate

Ethanol (for recrystallization)

Hexanes and Ethyl Acetate (for chromatography, if needed)

Procedure:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 4'-hydroxyacetanilide (1.51 g, 10 mmol) and anhydrous potassium

carbonate (2.07 g, 15 mmol).

Solvent Addition: Add 100 mL of anhydrous acetone to the flask.

Addition of Alkyl Halide: While stirring, add 1-bromodecane (2.43 g, 11 mmol) to the reaction

mixture.

Reaction: Heat the mixture to reflux and maintain for 24 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the potassium carbonate. Wash the solid with a small amount of acetone.

Solvent Removal: Combine the filtrates and evaporate the solvent under reduced pressure

using a rotary evaporator to obtain the crude product.

Extraction: Dissolve the crude product in 100 mL of ethyl acetate and transfer to a separatory

funnel. Wash the organic layer with 2 x 50 mL of deionized water and 1 x 50 mL of brine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15076872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the

solvent to yield the crude 4'-Decyloxyacetanilide.

Purification: Purify the crude product by recrystallization from ethanol. If necessary, further

purification can be achieved by column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent.

Characterization and Analytical Methods
Given the absence of experimental data for 4'-Decyloxyacetanilide, the following

characterization data are predicted based on the analysis of analogous 4'-alkoxyacetanilides.

Spectroscopic Data (Predicted)
Technique Expected Observations

¹H NMR

Aromatic protons as two doublets (AA'BB'

system), a singlet for the acetyl methyl protons,

a triplet for the terminal methyl of the decyl

chain, a triplet for the methylene group attached

to the oxygen, and a series of multiplets for the

other methylene protons of the decyl chain. A

broad singlet for the amide N-H proton.

¹³C NMR

Signals for the aromatic carbons, the carbonyl

carbon of the amide, the methyl carbon of the

acetyl group, and the ten carbons of the

decyloxy chain.

IR Spectroscopy

Characteristic peaks for the N-H stretch (around

3300 cm⁻¹), C=O stretch of the amide (around

1660 cm⁻¹), C-N stretch, aromatic C-H

stretches, and aliphatic C-H stretches.

Mass Spectrometry
A molecular ion peak corresponding to the

calculated molecular weight (291.43 g/mol ).

Analytical Workflow
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Initial Characterization

Spectroscopic Analysis Purity Assessment

Purified Product

Melting Point Determination TLC Analysis ¹H and ¹³C NMR IR Spectroscopy Mass Spectrometry HPLC or GC Analysis Elemental Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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